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Compound of Interest

Compound Name: 3-Fluoro-6-methyl-2-nitrophenol

CAS No.: 849353-45-3

Cat. No.: B1444786

Get Quote

Abstract
This application note details the structural characterization and quantitative analysis of 3-
Fluoro-6-methyl-2-nitrophenol (FMNP) using both Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). FMNP is a

critical intermediate in the synthesis of agrochemicals and pharmaceuticals.[1] Its amphoteric

nature, driven by the electron-withdrawing nitro and fluoro groups adjacent to the phenolic

hydroxyl, presents specific analytical challenges. This guide provides optimized protocols for

silylation-based GC-MS profiling and high-sensitivity ESI(-) LC-MS/MS quantitation, ensuring

robust detection limits and structural confirmation.

Introduction & Compound Properties[1][2][3][4][5][6]
[7]
3-Fluoro-6-methyl-2-nitrophenol (CAS: 849353-45-3) features a crowded substitution pattern

that significantly influences its mass spectral behavior. The ortho-nitro group facilitates

intramolecular hydrogen bonding with the phenolic hydroxyl, increasing volatility but also

creating specific fragmentation channels (the "ortho effect").
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Physicochemical Profile
Property Value Analytical Implication

Formula

C

H

FNO

Monoisotopic Mass: 171.03

g/mol

Acidity (pKa) ~6.8 - 7.2 (Est.)
Highly ionizable in negative

mode ESI.

Boiling Point ~280°C
Requires derivatization for

reliable GC peak shape.

LogP ~2.1
Retains well on C18 and PFP

(Pentafluorophenyl) columns.

GC-MS Analysis: Impurity Profiling & ID
Objective: Structural confirmation and purity assessment. Challenge: Free nitrophenols exhibit

severe peak tailing and adsorption in GC inlets due to the acidic hydroxyl group interacting with

active silanol sites. Solution: Derivatization using BSTFA (N,O-

Bis(trimethylsilyl)trifluoroacetamide) to form the trimethylsilyl (TMS) ether.

Experimental Protocol (Derivatization)
Stock Preparation: Dissolve 10 mg FMNP in 10 mL Ethyl Acetate.

Aliquot: Transfer 100 µL of stock to a GC vial.

Reagent Addition: Add 50 µL BSTFA + 1% TMCS (Trimethylchlorosilane catalyst).

Incubation: Cap and heat at 65°C for 30 minutes. Note: Heat is required to overcome steric

hindrance from the ortho-nitro group.

Dilution: Dilute to 1 mL with anhydrous Ethyl Acetate.

Injection: Inject 1 µL in Split mode (10:1).
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GC-MS Instrument Conditions
Column: Rxi-5Sil MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet Temp: 260°C.

Oven Program: 60°C (1 min) → 15°C/min → 300°C (3 min).

Ionization: Electron Impact (EI) @ 70 eV.

Interpretation of EI Spectrum (TMS Derivative)
The derivatization replaces the active proton (H) with a TMS group (+72 Da).

Derivative MW: 171 + 72 - 1 = 242 Da.

m/z Ion Identity Mechanistic Origin

242 [M]•+
Molecular Ion (Stable due to

aromatic ring).

227
[M-CH

]+

Loss of methyl group from

TMS (Diagnostic for silyl

ethers).

196
[M-NO

]+

Loss of nitro group (Common

in nitroaromatics).

73

[Si(CH

)

]+

Trimethylsilyl cation (Base

peak for TMS derivatives).

LC-MS/MS Analysis: Trace Quantitation
Objective: High-sensitivity quantitation in biological fluids or environmental water. Methodology:

Negative Electrospray Ionization (ESI-) is mandatory. Positive mode is ineffective due to the
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lack of basic sites for protonation.

LC Method Parameters[8][9]
Column: Kinetex F5 (Pentafluorophenyl) or C18, 100 x 2.1 mm, 1.7 µm.

Rationale: PFP phases offer superior selectivity for halogenated aromatics via pi-pi and

dipole interactions.

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH unadjusted).

Mobile Phase B: Methanol (LC-MS Grade).

Gradient: 10% B (0-1 min) → 90% B (6 min) → 90% B (8 min).

Flow Rate: 0.35 mL/min.

MS/MS Source Parameters (ESI Negative)
Spray Voltage: -2500 V (Phenols ionize easily; high voltage causes discharge).

Capillary Temp: 325°C.

Sheath Gas: 45 Arb.

Aux Gas: 10 Arb.

MRM Transition Table
The precursor ion is the deprotonated molecule [M-H]⁻ (m/z 170).
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Precursor
(m/z)

Product (m/z)
Collision
Energy (V)

Loss Identity Role

170.0 124.0 22
Loss of NO

(46 Da)

Quantifier (Most

abundant)

170.0 140.0 18
Loss of NO (30

Da)

Qualifier 1

(Ortho-

rearrangement)

170.0 123.0 28 Loss of HNO Qualifier 2

Fragmentation Mechanism & Workflow Visualization
The following diagrams illustrate the analytical workflow and the specific fragmentation

pathways governed by the ortho-nitro effect.

Diagram 1: Analytical Workflow for FMNP
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Click to download full resolution via product page

Caption: Decision matrix for selecting GC-MS vs. LC-MS/MS based on analytical requirements.

Diagram 2: ESI(-) Fragmentation Pathway
In negative mode, the ortho-nitro group allows for a characteristic rearrangement involving the

loss of NO, distinct from the standard NO2 loss.
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Precursor Ion [M-H]⁻
m/z 170

(Phenolate Anion)

Ortho-Rearrangement
(Cyclization)Isomerization

Product A
m/z 124

[M-H-NO₂]⁻
(Phenoxy Radical)

Direct Cleavage
(-46 Da)

Product B
m/z 140

[M-H-NO]⁻
(Quinone-like)

Loss of NO
(-30 Da)

Secondary Product
m/z 112

[140 - CO]⁻

Ring Contraction
(-28 Da)

Click to download full resolution via product page

Caption: Proposed ESI(-) fragmentation pathways showing the competition between direct nitro

loss and ortho-rearrangement.

Troubleshooting & Optimization
Peak Tailing (LC-MS)

Cause: Interaction between the phenol moiety and residual silanols on the column stationary

phase.

Fix: Ensure the mobile phase pH is controlled. While phenols are ionized at neutral pH, using

a slightly acidic buffer (pH 5 with Ammonium Acetate) often sharpens peaks on C18 columns

by suppressing secondary interactions, provided the ESI source is strong enough to maintain

ionization.

Signal Suppression
Observation: Low sensitivity in complex matrices (plasma/soil).

Fix: Nitrophenols are prone to ion suppression from co-eluting matrix components

(phospholipids/humic acids). Implement a Liquid-Liquid Extraction (LLE) step using Methyl

tert-butyl ether (MTBE) at acidic pH (pH 2) to extract the neutral phenol, then reconstitute in

mobile phase.

Derivatization Failure (GC-MS)
Observation: Missing peaks or multiple small peaks.
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Fix: The steric bulk of the ortho-nitro and meta-fluoro groups hinders the silylation reagent.

Increase reaction time to 60 minutes or switch to MTBSTFA to form the TBDMS derivative

(MW +114), which is more hydrolytically stable than TMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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